Cas no 1784609-74-0 (1-(bromomethyl)-4-fluoro-cyclohexane)

• Product Name: 1-(bromomethyl)-4-fluoro-cyclohexane
• CAS No: 1784609-74-0
• MF: C₇H₁₂BrF
• MW: 195.072585105896
• CID: 4614040
• PubChem ID: 58778100
• Update Time: 2025-10-29

1-(bromomethyl)-4-fluoro-cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-4-fluorocyclohexane
• 1-(bromomethyl)-4-fluoro-cyclohexane

• Inchi： 1S/C7H12BrF/c8-5-6-1-3-7(9)4-2-6/h6-7H,1-5H2
• InChI Key： AEDCPJATJOCVQP-UHFFFAOYSA-N
• SMILES： C1(CBr)CCC(F)CC1

Computed Properties

• Exact Mass: 194.01064g/mol
• Monoisotopic Mass: 194.01064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 1-(bromomethyl)-4-fluoro-cyclohexane

1-(Bromomethyl)-4-fluoro-cyclohexane (CAS No. 1784609-74-0): Properties, Applications, and Market Insights

1-(Bromomethyl)-4-fluoro-cyclohexane (CAS No. 1784609-74-0) is a fluorinated cyclohexane derivative with a bromomethyl substituent, making it a versatile intermediate in organic synthesis and pharmaceutical research. This compound has garnered significant attention due to its unique structural features, which enable diverse chemical transformations. Researchers and industries are increasingly exploring its potential in drug discovery, agrochemicals, and material science.

The molecular structure of 1-(bromomethyl)-4-fluoro-cyclohexane combines the stability of a cyclohexane ring with the reactivity of both bromomethyl and fluoro functional groups. This dual functionality allows for selective modifications, making it a valuable building block in synthetic chemistry. Recent studies highlight its role in cross-coupling reactions, nucleophilic substitutions, and as a precursor for more complex fluorinated compounds.

One of the key applications of 1-(bromomethyl)-4-fluoro-cyclohexane is in the development of fluorinated pharmaceuticals. Fluorine incorporation often enhances the bioavailability and metabolic stability of drug molecules. With the growing demand for fluoro-organic compounds in medicine, this intermediate is gaining traction in the synthesis of antiviral, anticancer, and CNS-targeting agents. Its CAS No. 1784609-74-0 is frequently cited in patent literature, underscoring its industrial relevance.

In addition to pharmaceuticals, 1-(bromomethyl)-4-fluoro-cyclohexane finds use in agrochemical research. Fluorinated compounds are known to improve the efficacy of pesticides and herbicides. The bromomethyl group’s reactivity facilitates the introduction of other functional moieties, enabling the design of novel crop protection agents. This aligns with the global push for sustainable agriculture and reduced environmental impact.

From a market perspective, the demand for fluorinated intermediates like 1-(bromomethyl)-4-fluoro-cyclohexane is on the rise. The pharmaceutical and agrochemical sectors are driving this growth, with Asia-Pacific and North America leading in production and consumption. Suppliers and manufacturers are scaling up synthesis protocols to meet the needs of research institutions and industrial players.

For researchers working with CAS No. 1784609-74-0, handling and storage recommendations include protection from moisture and light to preserve its reactivity. Analytical techniques such as GC-MS, NMR, and HPLC are commonly employed for purity assessment. Custom synthesis and bulk procurement options are available for labs and enterprises requiring consistent quality.

In summary, 1-(bromomethyl)-4-fluoro-cyclohexane is a high-value chemical with broad utility in life sciences and specialty chemicals. Its unique structural attributes and compatibility with modern synthetic methods position it as a critical tool for innovation. As the demand for fluoro-organic building blocks expands, this compound is poised to play an even greater role in advancing scientific and industrial applications.